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Compound of Interest

Compound Name: Amino-PEG12-amine

Cat. No.: B8098876 Get Quote

Essential Safety and Handling Guide for Amino-
PEG12-amine
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized chemical reagents like Amino-PEG12-
amine. This guide provides immediate and essential safety protocols, operational instructions,

and disposal plans to foster a secure and efficient research environment.

Chemical Identifier and Properties

Property Value

Chemical Name Amino-PEG12-amine

CAS Number 361543-12-6[1][2]

Molecular Formula C26H56N2O12[1][2]

Molecular Weight 588.7 g/mol [1]

Appearance White solid or colorless liquid

Purity ≥97%

Solubility Water, DMSO, DCM, DMF

Storage Store at ≤ -20°C
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Personal Protective Equipment (PPE)
To minimize exposure and ensure safety, proper personal protective equipment is mandatory.

The following table summarizes the recommended PPE for handling Amino-PEG12-amine.

PPE Category Item Specifications

Eye Protection Safety Goggles

Chemical splash goggles

compliant with ANSI Z87.1

standards.

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. It is crucial to

check the manufacturer's glove

compatibility chart for specific

breakthrough times.

Body Protection Laboratory Coat

A long-sleeved, fully buttoned

lab coat is required. For larger

quantities or situations with a

high potential for splashing, a

chemical-resistant apron worn

over the lab coat is advised.

Respiratory Protection Fume Hood

All handling of Amino-PEG12-

amine, particularly in powdered

form or when preparing

solutions, must be conducted

in a certified chemical fume

hood. A respirator may be

necessary in poorly ventilated

areas.

Operational Plan: Step-by-Step Handling Protocol
Storage and Preparation:

Storage: Upon receipt, store Amino-PEG12-amine at or below -20°C.
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Equilibration: Before use, allow the vial to warm to room temperature to prevent moisture

condensation.

Inert Atmosphere: To minimize exposure to air, consider handling the compound under an

inert gas such as nitrogen or argon.

Stock Solution Preparation: As many PEG reagents can be challenging to weigh accurately

due to being low-melting solids, preparing a stock solution is recommended. Dissolve the

compound in an appropriate solvent like DMSO or DMF.

Solution Storage: Store any unused stock solutions at -20°C under an inert atmosphere.

When accessing the solution, use a syringe with a septum to maintain these conditions.

Handling:

Always handle the chemical within a certified laboratory chemical fume hood to avoid

inhalation.

Avoid contact with skin and eyes.

When handling the solid form, be mindful of dust formation and use appropriate ventilation.

Disposal Plan
Proper disposal of Amino-PEG12-amine and any associated waste is crucial to prevent

environmental contamination and adhere to regulatory compliance.

Waste Collection: Collect all waste material, including empty containers and contaminated

items, in a suitable, sealed container labeled for hazardous waste disposal.

Regulatory Compliance: Dispose of all chemical waste in accordance with federal, state, and

local environmental control regulations. Contact your institution's environmental health and

safety department for specific guidance.

Emergency Procedures
First Aid Measures:
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Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, provide artificial

respiration.

Skin Contact: In case of skin contact, wash the affected area thoroughly with soap and plenty

of water and remove any contaminated clothing.

Eye Contact: If the chemical comes into contact with the eyes, flush them with water as a

precaution.

Ingestion: If swallowed, rinse the mouth with water. Never give anything by mouth to an

unconscious person.

In all cases of significant exposure or if symptoms persist, seek immediate medical attention.

Workflow for Safe Handling of Amino-PEG12-amine
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Caption: Workflow for the safe handling of Amino-PEG12-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd
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